Cas no 5979-01-1 (Xanthopterin (hydrate))

• Product Name: Xanthopterin (hydrate)
• CAS No: 5979-01-1
• MF: C₆H₇N₅O₃
• MW: 197.151479959488
• MDL: MFCD00151242
• CID: 85502
• PubChem ID: 87577876
• Update Time: 2025-10-29

Xanthopterin (hydrate) Chemical and Physical Properties

Names and Identifiers

• Xanthopterin monohydrate
• 2-aminopteridine-4,6-diol
• 2-Amino-1,5-dihydro-4,6-pteridinedione monohydrate
• 2-Amino-4,6-dihydroxypteridine monohydrate
• 2-Amino-4,6-pteridinediol monohydrate
• Xanthopterin Hydrate
• 2-Amino-3,5-dihydropteridine-4,6-dione
• 2-Amino-4,6-pteridindiol
• 2-AMINO-4,6-PTERIDINEDIOL
• XANTHOPTERIN(RG)
• 2-Amino-4,6-pteridinediol Hydrate
• Xanthopterin (hydrate)
• MFCD00151242
• 4-Hydroxy-2-imino-1,5-dihydropteridin-6(2H)-one--water (1/1)
• CS-0091064
• 2-aminopteridine-4,6(1H,5H)-dione hydrate
• AKOS024318883
• 5979-01-1
• 2-amino-3,5-dihydropteridine-4,6-dione;hydrate
• s5677
• AKOS025116635
• SCHEMBL2489021
• T72679
• DTXSID50975198
• 2-Aminopteridine-4,6(3H,5H)-dione hydrate
• 2-AMINO-4,6-DIHYDROXYPTERIDENE MONOHYDRATE
• MS-23064
• HY-119674A
• 2-Amino-3,5-dihydropteridine-4,6-dione hydrate
• GXYCFNCAIXIUMR-UHFFFAOYSA-N
• DA-59178

• MDL： MFCD00151242
• Inchi： 1S/C6H5N5O2.H2O/c7-6-10-4-3(5(13)11-6)9-2(12)1-8-4;/h1H,(H,9,12)(H3,7,8,10,11,13);1H2
• InChI Key： GXYCFNCAIXIUMR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CC(N2)=O)N=C(N)N1.O

Computed Properties

• Exact Mass: 197.05500
• Monoisotopic Mass: 197.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C(lit.)
• Boiling Point: 458.7°C at 760 mmHg
• Flash Point: 231.2°C
• PSA: 127.27000
• LogP: -0.06990
• Merck: 10064
• Sensitiveness: Air Sensitive
• pka: 6.59(at 20℃)
• Solubility: Not determined

Xanthopterin (hydrate) Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-23
• Safety Term：S24/25

Additional information on Xanthopterin (hydrate)

Xanthopterin (Hydrate): A Comprehensive Guide to Its Properties and Applications

Xanthopterin (hydrate), with the CAS number 5979-01-1, is a naturally occurring pteridine derivative that has garnered significant attention in biochemical and medical research. This compound, often referred to simply as Xanthopterin, plays a crucial role in various biological processes, including pigmentation and metabolic pathways. Its unique chemical structure and properties make it a subject of interest for scientists and researchers worldwide.

The molecular formula of Xanthopterin hydrate is C6H5N5O2·xH2O, indicating its hydrated form. This compound is characterized by its yellow crystalline appearance, which is a hallmark of pteridine derivatives. The hydrate form of Xanthopterin is particularly stable, making it suitable for a wide range of laboratory and industrial applications. Researchers often explore its potential in fields such as biomedical research, nutritional science, and biotechnology.

One of the most intriguing aspects of Xanthopterin (hydrate) is its role in the pigmentation of certain organisms. For instance, it is found in the wings of butterflies and the skin of some amphibians, contributing to their vibrant colors. This has led to studies exploring its potential applications in natural dyes and cosmetic formulations. Additionally, its involvement in metabolic pathways has sparked interest in its potential therapeutic uses, particularly in metabolic disorders.

In recent years, the demand for Xanthopterin hydrate has increased due to its potential applications in nutraceuticals and functional foods. As consumers become more health-conscious, there is a growing interest in natural compounds that can support metabolic health and overall well-being. Xanthopterin is being studied for its potential antioxidant properties and its role in supporting cellular health, making it a promising candidate for future dietary supplements.

The synthesis and extraction of Xanthopterin (hydrate) are areas of active research. While it can be isolated from natural sources, synthetic methods are also being developed to meet the growing demand. Advances in biotechnological production have made it possible to produce Xanthopterin more efficiently, reducing costs and increasing accessibility for researchers and industries.

From a commercial perspective, the market for Xanthopterin hydrate is expected to expand as its applications become more widely recognized. Companies specializing in biochemical reagents and research chemicals are increasingly offering high-purity Xanthopterin to meet the needs of laboratories and industries. Its versatility and potential benefits make it a valuable compound in the life sciences sector.

In conclusion, Xanthopterin (hydrate) is a fascinating compound with a wide range of potential applications. Its unique properties and biological significance make it a subject of ongoing research and development. Whether in biomedical research, nutraceuticals, or industrial applications, Xanthopterin continues to demonstrate its value as a versatile and promising compound. As scientific understanding of this molecule grows, so too will its potential to contribute to advancements in various fields.